Sulfoaildenafil

• IUPAC Name: 5-[5-[(3S,5R)-3,5-dimethylpiperazin-1-yl]sulfonyl-2-ethoxyphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidine-7-thione
• InChI: InChI=1S/C23H32N6O3S2/c1-6-8-18-20-21(28(5)27-18)23(33)26-22(25-20)17-11-16(9-10-19(17)32-7-2)34(30,31)29-12-14(3)24-15(4)13-29/h9-11,14-15,24H,6-8,12-13H2,1-5H3,(H,25,26,33)/t14-,15+
• InChI Key: SCLUKEPFXXPARW-GASCZTMLSA-N
• Canonical SMILES: CCCC1=NN(C2=C1NC(=NC2=S)C3=C(C=CC(=C3)S(=O)(=O)N4CC(NC(C4)C)C)OCC)C
• Isomeric SMILES: CCCC1=NN(C2=C1NC(=NC2=S)C3=C(C=CC(=C3)S(=O)(=O)N4C[C@H](N[C@H](C4)C)C)OCC)C
• Molecular Formula: C23H32N6O3S2
• DSSTOX Substance ID: DTXSID20234860
• Molecular Weight: 504.7 g/mol
• CAS RN: 856190-47-1

Description

Sulfoaildenafil, also known as thioaildenafil, is a synthetic drug that is a structural analog of sildenafil (Viagra). It was first reported in 2005 and is not approved by any health regulation agency. Like sildenafil, this compound is a phosphodiesterase type 5 inhibitor.

Synthesis Analysis

This compound was found in a dietary supplement marketed for enhancement of sexual function. The compound was isolated by silica gel column chromatography. The structural characterization was confirmed using mass spectrometry (ESI-TOF/MS and LC-MS/MS), 1H NMR, and 13C NMR spectroscopy techniques.

Molecular Structure Analysis

This compound contains a sulfur atom substitution for the oxygen atom in the pyrazolopyrimidine portion of the molecule, and a 3,5-dimethyl substitution on the piperazine ring, rather than the 4-methyl moiety. The X-ray crystallographic data indicate that the material in this sample is comprised of two polymorphs.

Chemical Reactions Analysis

The methylene protons of the piperazine ring signal at δH 3.64 (d, J = 9.4 Hz, 2H) and δH 1.90 (t, J = 10.9 Hz, 2H), which are characterized as the deshielded equatorial protons of a rigid 6-membered ring. The 13C NMR spectra indicated five primary carbons; five secondary carbons; five tertiary carbons; and eight quaternary carbons.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C23H32N6O3S2 and a molar mass of 504.67 g·mol−1. The compound displays structural similarities to sildenafil.

Scientific Research Applications

Structural Characterization and Comparison with Sildenafil

Sulfoaildenafil, a structurally similar compound to sildenafil, is distinguished by a sulfur atom substitution for the oxygen atom in the pyrazolopyrimidine portion and a 3,5-dimethyl substitution on the piperazine ring. This structural differentiation, analyzed through LC-MS(n), FTICRMS, X-ray crystallography, and NMR, may impact the chemical and biological properties of products formulated with this compound (Gratz, Zeller, Mincey, & Flurer, 2009).

Biological Activity and Molecular Modeling

This compound's biological activities have been investigated, revealing its potential to modulate nitric oxide levels through the upregulation of nitric oxide synthase and phosphodiesterase type 5 (PDE5) gene expressions. These findings were supported by in vitro experiments and theoretical calculations, offering insights into the mode of action and biological activities of PDE5 inhibitors like this compound and sildenafil (Kodchakorn, Viriyakhasem, Wongwichai, & Kongtawelert, 2021).

Sulfonation in Pharmacology and Toxicology

The process of sulfonation, crucial in modulating the biological activities of various compounds including drugs and endogenous substances, involves the incorporation of sulfur atoms. This compound's sulfur substitution is an example of how sulfur chemistry is exploited in pharmacology to alter the biological activity of molecular analogs. Sulfonation is vital in drug metabolism and can influence the therapeutic efficacy and safety profile of pharmaceuticals (Kauffman, 2004).

Differentiation from Analogs

Distinguishing this compound from its analogs is important for regulatory and safety assessments. Advanced analytical techniques such as ultra-performance LC (UPLC)/MS, ion trap LC/MS/MS, and GC/MS have been applied to differentiate this compound from similar compounds, ensuring the accurate identification and quality control of pharmaceutical ingredients (Moriyasu et al., 2011).

Role of Sulfur in Drug Design

The inclusion of sulfur atoms in drug molecules, such as in this compound, is a strategic approach in medicinal chemistry to enhance drug properties. Sulfur-containing drugs, including this compound, are part of a broader category that leverages the unique chemical characteristics of sulfur to develop therapeutics with desired biological activities and pharmacokinetic profiles (Feng, Tang, Liang, & Jiang, 2016).

Mechanism of Action

Thioaildenafil, also known as Sulfoaildenafil, is a synthetic drug that is a structural analog of sildenafil .

Target of Action

The primary target of Thioaildenafil is the enzyme phosphodiesterase-5 (PDE-5) . PDE-5 is primarily responsible for the hydrolysis of cyclic guanosine monophosphate (cGMP) into its inactive form .

Safety and Hazards

Sulfoaildenafil has been found as an adulterant in a variety of supplements which are sold as “natural” or “herbal” sexual enhancement products. These compounds have been demonstrated to display PDE5 inhibitory activity in vitro and presumably have similar effects when consumed, but have undergone no formal testing in either humans or animals, and as such represent a significant health risk to consumers of these products due to their unknown safety profile.

Future Directions

In December 2010, the United States Food and Drug Administration (FDA) issued a warning to consumers about such products stating, "The FDA has found many products marketed as dietary supplements for sexual enhancement during the past several years that can be harmful because they contain active ingredients in FDA-approved drugs or variations of these ingredients". Some attempts have been made to ban these drugs as unlicensed medicines, but progress has been slow so far.